![molecular formula C12H11N3O3S B5793861 N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide](/img/structure/B5793861.png)
N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide, also known as PSOPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of sulfonylcarboximidamides and has a molecular formula of C13H11N3O3S.
Mechanism of Action
N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide inhibits PTPs by binding to the active site of the enzyme and preventing the dephosphorylation of target proteins. This leads to the activation of signaling pathways that are important for cell growth, differentiation, and survival. This compound has been shown to have a high selectivity for PTPs and does not affect other phosphatases or kinases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells. It has been shown to stimulate the proliferation of T cells and enhance their cytokine production. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, this compound has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of PTPs and has been shown to have a high degree of specificity for these enzymes. This compound is also stable and can be easily synthesized in the laboratory. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for research on N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide. One area of research is the development of more potent and selective inhibitors of PTPs. Another area of research is the identification of new targets for this compound and its derivatives. This compound has also been studied for its potential applications in the treatment of autoimmune disorders and diabetes, and further research in these areas is needed. Additionally, the development of new synthetic methods for this compound and its derivatives could lead to more efficient and cost-effective production of these compounds.
Synthesis Methods
The synthesis of N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide involves the reaction of 2-pyridinecarboximidamide with phenylsulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane and is carried out under reflux conditions for several hours. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N'-[(phenylsulfonyl)oxy]-2-pyridinecarboximidamide has been studied extensively for its potential applications in various fields of research. One of the most promising areas of research is its use as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in the regulation of cellular signaling pathways and are involved in various diseases such as cancer, diabetes, and autoimmune disorders. This compound has been shown to selectively inhibit PTPs and has potential therapeutic applications in the treatment of these diseases.
Properties
IUPAC Name |
[(Z)-[amino(pyridin-2-yl)methylidene]amino] benzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S/c13-12(11-8-4-5-9-14-11)15-18-19(16,17)10-6-2-1-3-7-10/h1-9H,(H2,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWZDQVOIEAHXAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)ON=C(C2=CC=CC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)O/N=C(/C2=CC=CC=N2)\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.